Cas no 1009164-46-8 (2-(Butane-1-sulfonamido)propanoic Acid)

• Product Name: 2-(Butane-1-sulfonamido)propanoic Acid
• CAS No: 1009164-46-8
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 3107768
• PubChem ID: 4961700
• Update Time: 2025-07-20

2-(Butane-1-sulfonamido)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(butylsulfonyl)amino]propanoic acid
• EN300-11763
• 2-(butane-1-sulfonamido)propanoic acid
• AKOS000264532
• AB01318268-02
• 1009164-46-8
• SCHEMBL5122363
• 2-(butane-1-sulfonamido)propanoicacid
• NCGC00323347-01
• CS-0224055
• G33004
• JQB16446
• Z45674833
• 2-(butylsulfonylamino)propanoic Acid
• AKOS017264115
• 2-(Butane-1-sulfonamido)propanoic Acid

• Inchi： 1S/C7H15NO4S/c1-3-4-5-13(11,12)8-6(2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10)
• InChI Key： OZSRHFORCGVPJI-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 209.072179g/mol
• Monoisotopic Mass: 209.072179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.27g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Butane-1-sulfonamido)propanoic Acid

2-(Butane-1-sulfonamido)propanoic Acid: A Comprehensive Overview

2-(Butane-1-sulfonamido)propanoic Acid (CAS No. 1009164-46-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BSPA, is a derivative of propanoic acid with a butane-1-sulfonamido group attached to the carboxylic acid moiety. The unique structural features of 2-(Butane-1-sulfonamido)propanoic Acid make it a promising candidate for various biological and therapeutic applications.

The chemical structure of 2-(Butane-1-sulfonamido)propanoic Acid consists of a propanoic acid backbone with a sulfonamide functional group. The sulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets, making it an attractive moiety for drug design. The butane-1-sulfonamido group adds additional steric and electronic properties that can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential of 2-(Butane-1-sulfonamido)propanoic Acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that BSPA exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(Butane-1-sulfonamido)propanoic Acid has shown promise in the field of cancer research. A study conducted by a team at the National Cancer Institute found that BSPA can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific receptors or enzymes. The mechanism of action involves the modulation of signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 2-(Butane-1-sulfonamido)propanoic Acid have also been extensively studied. Research has shown that BSPA has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Butane-1-sulfonamido)propanoic Acid in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, 2-(Butane-1-sulfonamido)propanoic Acid (CAS No. 1009164-46-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, makes it a valuable candidate for further investigation and development. As research in this area continues to advance, it is likely that new therapeutic applications for BSPA will be discovered, contributing to the advancement of healthcare and medicine.